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Compound of Interest

Compound Name: Isopropyl lactate

Cat. No.: B1615176

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Isopropyl lactate, a readily available and biocompatible chiral molecule, has emerged as a
valuable and versatile building block in the field of asymmetric synthesis. Derived from natural
lactic acid, both (S)- and (R)-enantiomers of isopropyl lactate offer a cost-effective and
stereochemically defined starting point for the synthesis of a wide array of complex chiral
molecules, including pharmaceuticals, agrochemicals, and natural products. The inherent
chirality of isopropyl lactate can be effectively transferred to new stereogenic centers through
various synthetic transformations, making it an attractive tool for chemists engaged in the
stereoselective construction of organic compounds.

These application notes provide an overview of the utility of isopropyl lactate in asymmetric
synthesis, highlighting its application in the synthesis of key chiral intermediates. Detailed
experimental protocols for representative transformations are provided to enable researchers to
readily implement these methodologies in their own synthetic endeavors.

Application: Synthesis of Chiral Epoxides via
Sharpless Asymmetric Epoxidation
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Chiral epoxides are highly valuable synthetic intermediates due to their propensity to undergo
regioselective and stereospecific ring-opening reactions, providing access to a variety of
functionalized chiral molecules. (S)-Isopropyl lactate can serve as a precursor for the
synthesis of chiral allylic alcohols, which are key substrates for the renowned Sharpless
asymmetric epoxidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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